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Compound of Interest

Compound Name: Ethyl benzilate

CAS No.: 52182-15-7

Cat. No.: B1360034

Get Quote

This guide provides an in-depth technical overview of ethyl benzilate (CAS No: 52182-15-7), a

key chemical intermediate. Designed for researchers, scientists, and professionals in drug

development, this document synthesizes core chemical data, synthesis protocols, and safety

information, grounded in authoritative sources to ensure scientific integrity and practical

application.

Core Molecular and Physical Properties
Ethyl benzilate, also known as benzilic acid ethyl ester or ethyl diphenylglycolate, is a tertiary

alcohol and an ester derivative of benzilic acid.[1][2] Its fundamental properties are crucial for

its application in synthetic chemistry.
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Property Value Source

Molecular Formula C₁₆H₁₆O₃ [1][2][3]

Molecular Weight 256.30 g/mol [1][2][3]

CAS Number 52182-15-7 [1][3]

Appearance
White or colorless to yellow

powder, lump, or clear liquid
[2]

IUPAC Name
ethyl 2-hydroxy-2,2-

diphenylacetate
[3]

Synonyms
Benzilic acid ethyl ester, Ethyl

diphenylglycolate
[1][2]

The structure of ethyl benzilate features a central quaternary carbon bonded to a hydroxyl

group, an ethyl ester group, and two phenyl groups. This unique arrangement dictates its

reactivity and physical characteristics.

Caption: 2D Chemical Structure of Ethyl Benzilate.

Synthesis Pathway: Esterification of Benzilic Acid
Ethyl benzilate is typically synthesized via Fischer esterification of benzilic acid with ethanol,

catalyzed by a strong acid. This reaction is a classic example of nucleophilic acyl substitution.

The causality behind this choice is the ready availability of the starting materials and the

straightforward nature of the acid-catalyzed esterification, which provides a reliable route to the

desired product.

Reactants:
Benzilic Acid & Ethanol

Reflux Reaction
(Fischer Esterification)

Acid Catalyst
(e.g., H₂SO₄)

 Catalyst

Neutralization &
Extraction

 Product Mixture Purification
(e.g., Distillation/Crystallization)

Final Product:
Ethyl Benzilate
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Caption: General workflow for the synthesis of ethyl benzilate.

Experimental Protocol: Laboratory Scale Synthesis
This protocol describes a self-validating system where reaction progress can be monitored, and

product purity is confirmed through standard analytical techniques.

Materials:

Benzilic Acid

Absolute Ethanol (excess)

Concentrated Sulfuric Acid (catalytic amount)

Sodium Bicarbonate Solution (5% aqueous)

Anhydrous Magnesium Sulfate

Organic Solvents (e.g., Diethyl Ether)

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine benzilic

acid and an excess of absolute ethanol. The excess ethanol serves both as a reactant and a

solvent, driving the equilibrium towards the product side.

Catalysis: Carefully add a few drops of concentrated sulfuric acid to the mixture while

stirring. The acid protonates the carbonyl oxygen of the benzilic acid, making the carbonyl

carbon more electrophilic and susceptible to nucleophilic attack by ethanol.

Reflux: Heat the mixture to reflux for several hours. The reaction progress can be monitored

using Thin Layer Chromatography (TLC).

Work-up: After cooling, remove the excess ethanol using a rotary evaporator. Dissolve the

residue in diethyl ether and wash sequentially with water and a 5% sodium bicarbonate
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solution to neutralize the acidic catalyst.

Drying and Isolation: Dry the ethereal layer over anhydrous magnesium sulfate, filter, and

evaporate the solvent to yield the crude ethyl benzilate.

Purification: The crude product can be further purified by vacuum distillation or

recrystallization to achieve high purity (>97.0%).[2]

Spectroscopic and Analytical Characterization
Authenticating the synthesized product is paramount. Spectroscopic data provides a fingerprint

for the molecular structure.

Mass Spectrometry (MS): GC-MS analysis is commonly used to confirm the molecular

weight. The expected molecular ion peak [M]+ would be observed at m/z 256.30.[3]

Common fragmentation patterns can provide further structural confirmation.

Infrared (IR) Spectroscopy: Key stretches include a broad peak for the hydroxyl (-OH) group,

a strong absorption for the ester carbonyl (C=O) group, and peaks corresponding to the C-O

and aromatic C-H bonds.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would

provide detailed structural information, confirming the presence of the ethyl group, the two

phenyl rings, and the quaternary carbon.

Safety, Handling, and Storage
Trustworthiness in any protocol requires a thorough understanding of safety measures. Ethyl
benzilate presents specific hazards that must be managed.

Hazard Identification: It is known to cause skin irritation and serious eye irritation.[3][4] GHS

hazard statements also include potential for being harmful if swallowed and causing

respiratory irritation.[3]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side-shields, and a lab coat.[4][5]
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Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid contact with

skin, eyes, and clothing.[5] Wash hands thoroughly after handling.[4]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

Applications
Ethyl benzilate serves as a valuable intermediate in organic synthesis. For instance, it is used

in the preparation of Benzoylformic acid.[1] Its structural motif is also of interest in the

development of various biologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scbt.com [scbt.com]

2. Ethyl Benzilate | CymitQuimica [cymitquimica.com]

3. Ethyl diphenylglycolate | C16H16O3 | CID 96261 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. tcichemicals.com [tcichemicals.com]

5. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. [Ethyl Benzilate: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360034/docs#ethyl-benzilate-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11073&PLANT=d__ALF
https://www.tcichemicals.com/BE/en/sds/E0747_EU_6N.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11073&PLANT=d__ALF
https://www.benchchem.com/product/b1360034/docs?utm_src=pdf-body#ethyl-benzilate-a-comprehensive-technical-guide-for-researchers
https://www.scbt.com/p/ethyl-benzilate-52182-15-7
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-diphenylglycolate
https://www.benchchem.com/product/b1360034?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/ethyl-benzilate-52182-15-7
https://cymitquimica.com/products/3B-E0747/ethyl-benzilate/
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-benzilate
https://www.tcichemicals.com/BE/en/sds/E0747_EU_6N.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11073&PLANT=d__ALF
https://www.benchchem.com/product/b1360034/docs#ethyl-benzilate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1360034/docs#ethyl-benzilate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1360034/docs#ethyl-benzilate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1360034/docs#ethyl-benzilate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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